N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16FNO3/c1-2-23-17-6-4-3-5-15(17)21-19(22)18-12-11-16(24-18)13-7-9-14(20)10-8-13/h3-12H,2H2,1H3,(H,21,22)
• InChI Key: PSRNDKHMJUARMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol

Description

N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide: is an organic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring substituted with a carboxamide group, an ethoxyphenyl group, and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide typically involves the following steps:

Formation of the furan ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the carboxamide group: This step involves the reaction of the furan ring with a suitable amine, such as 2-ethoxyaniline, in the presence of a coupling agent like carbodiimide.

Substitution with fluorophenyl group:

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxylated derivatives.

Reduction: Reduction reactions can lead to the formation of amine or alcohol derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like halogenated precursors, bases (e.g., sodium hydroxide), and acids (e.g., hydrochloric acid) are frequently employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives.

Scientific Research Applications

N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyphenyl)-5-(4-chlorophenyl)furan-2-carboxamide
• N-(2-ethoxyphenyl)-5-(4-bromophenyl)furan-2-carboxamide
• N-(2-ethoxyphenyl)-5-(4-methylphenyl)furan-2-carboxamide

Uniqueness

N-(2-ethoxyphenyl)-5-(4-fluorophenyl)furan-2-carboxamide is unique due to the presence of both ethoxy and fluorophenyl groups, which confer distinct chemical and biological properties